Cas no 104322-63-6 ((1S)-(+)-(10-Camphorsulfonyl)oxaziridine)

(1S)-(+)-(10-Camphorsulfonyl)oxaziridine is a chiral oxaziridine reagent widely used in asymmetric oxidation reactions. Its camphorsulfonyl backbone provides excellent stereocontrol, making it valuable for enantioselective synthesis, particularly in the oxidation of sulfides to sulfoxides and the hydroxylation of enolates. The (1S)-(+) configuration ensures high enantiomeric excess in products, which is critical for pharmaceutical and fine chemical applications. This reagent is stable under standard conditions and offers predictable reactivity, facilitating precise control over reaction outcomes. Its compatibility with a range of substrates and solvents further enhances its utility in synthetic organic chemistry. Researchers favor it for its reliability and ability to deliver consistent, high-yielding transformations.

(1S)-(+)-(10-Camphorsulfonyl)oxaziridine structure

104322-63-6 structure

Product Name:(1S)-(+)-(10-Camphorsulfonyl)oxaziridine

CAS No:104322-63-6

MF:C₁₀H₁₅NO₃S

MW:229.296001672745

MDL:MFCD21332910

CID:62473

Update Time:2025-06-07

(1S)-(+)-(10-Camphorsulfonyl)oxaziridine Chemical and Physical Properties

Names and Identifiers

- (4aS,7R,8aS)-9,9-Dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide
- (1S)-(+)-(Camphorylsulfonyl)oxaziridine
- (1S)-(+)-2,N-Epoxy-exo-10,2-bornanesultam
- (2R,8aS)-(+)-(Camphorylsulfonyl)oxaziridine [Asymmetric Oxidizing Reagent]
- (2R,8aS)-(+)-(Camphorylsulfonyl)oxaziridine
- (+)-((CAMPHORYL)SULFONYL)OXAZIRIDINE
- (1S)-(+)-(10-Camphorsulfonyl)oxaziridine
- (4AS,7R,8aS)-9,9-Dimethyltetrahydro-4H-4a,7-methanobenzo-[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide
- (+)-(2R,8aS)-(10-camphorylsulfonyl)oxaziridine
- (+)-(2R,8aS)-(Camphorylsulfonyl)oxaziridine
- (+)-(camphorsulfonyl)oxaziridine
- (1S)-(+)-(10-CAMPHORSULFONYL) OXAZIRINE
- (1S)-(+)-(10-CAMPHORSULPHONYL)OXAZIRIDINE
- (2R,8aS)-(+)-(Camphorylsulfonyl)
- (IS)-(+)-(10-Camphorsulfonyl)oxaziridine
- (S)-2,N-EPOXY-EXO-10,2-BORNANESULTAM
- (Camphorsulfonyl)oxaziridine
- (S)-(+)-(Camphorsulfonyl)oxaziridine
- GBBJBUGPGFNISJ-UCCLLEGBSA-N
- ST24034991
- MDL： MFCD21332910
- Inchi： 1S/C10H15NO3S/c1-8(2)7-3-4-9(8)6-15(12,13)11-10(9,5-7)14-11/h7H,3-6H2,1-2H3/t7-,9+,10+,11?/m1/s1
- InChI Key： GBBJBUGPGFNISJ-YDQXZVTASA-N
- SMILES： S1(C[C@]23CC[C@H](C[C@]42N1O4)C3(C)C)(=O)=O
- BRN： 6274370

Computed Properties

Exact Mass: 229.07700
Monoisotopic Mass: 229.077
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1.5
Topological Polar Surface Area: 58.1

Experimental Properties

Color/Form: White crystalline powder
Density: 1.2486 (rough estimate)
Melting Point: 172-174 °C (lit.)
Boiling Point: 317.6℃ at 760 mmHg
Flash Point: 145.9°C
Refractive Index: 1.5060 (estimate)
PSA: 58.06000
LogP: 2.11830
Solubility: Not determined
Specific Rotation: 45 º (c=2, chloroform)
Optical Activity: [α]28/D +45°, c = 2 in chloroform

(1S)-(+)-(10-Camphorsulfonyl)oxaziridine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
Safety Term：S22;S24/25
Storage Condition：2-8°C

(1S)-(+)-(10-Camphorsulfonyl)oxaziridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1S)-(+)-(10-Camphorsulfonyl)oxaziridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-JN947-1g	(1S)-(+)-(10-Camphorsulfonyl)oxaziridine	104322-63-6	97%	1g	104.0CNY	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-JN947-200mg	(1S)-(+)-(10-Camphorsulfonyl)oxaziridine	104322-63-6	97%	200mg	50.0CNY	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-JN947-5g	(1S)-(+)-(10-Camphorsulfonyl)oxaziridine	104322-63-6	97%	5g	312.0CNY	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-JN947-25g	(1S)-(+)-(10-Camphorsulfonyl)oxaziridine	104322-63-6	97%	25g	1111.0CNY	2021-08-06
Alichem	A449039166-25g	(1S)-(+)-(10-Camphorsulfonyl)oxaziridine	104322-63-6	97%	25g	$195.70	2023-09-04
Alichem	A449039166-100g	(1S)-(+)-(10-Camphorsulfonyl)oxaziridine	104322-63-6	97%	100g	$520.00	2023-09-04
Chemenu	CM160768-100g	(4AS,7R,8aS)-9,9-Dimethyltetrahydro-4H-4a,7-methanobenzo-[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide	104322-63-6	97%	100g	$468	2021-06-16
Apollo Scientific	OR55115-1g	(1S)-(+)-(10-Camphorsulphonyl)oxaziridine	104322-63-6	95%	1g	£15.00	2025-02-20
Apollo Scientific	OR55115-5g	(1S)-(+)-(10-Camphorsulphonyl)oxaziridine	104322-63-6	95%	5g	£25.00	2025-02-20
Apollo Scientific	OR55115-25g	(1S)-(+)-(10-Camphorsulphonyl)oxaziridine	104322-63-6	95%	25g	£136.00	2023-04-22

(1S)-(+)-(10-Camphorsulfonyl)oxaziridine Production Method

(1S)-(+)-(10-Camphorsulfonyl)oxaziridine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:104322-63-6)(1S)-(+)-10-樟脑磺哑嗪

Order Number:LE5681817

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:44

Price ($):discuss personally

Email:18501500038@163.com

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